(3E)-1-benzyl-3-{[(5-chloro-2,4-dimethoxyphenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-1-benzyl-3-[(5-chloro-2,4-dimethoxyanilino)methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C24H21ClN2O5S/c1-31-21-13-22(32-2)19(12-18(21)25)26-14-23-24(28)17-10-6-7-11-20(17)27(33(23,29)30)15-16-8-4-3-5-9-16/h3-14,26H,15H2,1-2H3/b23-14+
• InChI Key: YLFDNOAUVKTQTJ-OEAKJJBVSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4)Cl)OC
• Isomeric SMILES: COC1=CC(=C(C=C1N/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4)Cl)OC
• Molecular Formula: C24H21ClN2O5S
• Molecular Weight: 485.0 g/mol

Description

The compound is a biochemical for proteomics research. Its molecular formula is C25H23ClN2O5S and its molecular weight is 498.98.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 498.98. No further physical or chemical properties were found.

Scientific Research Applications

Multicomponent Synthesis

A study explores the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, demonstrating the synthesis of new 2-amino-4H-pyrans through a three-component interaction involving arylcarbaldehydes and active methylene nitriles. This research highlights the complexity and versatility of reactions involving compounds related to the chemical structure , offering insights into the formation of new products and reaction selectivity (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).

Chlorination of Sulfonhydrazones

Another study delves into the chlorination processes of heterocyclic and acyclic sulfonhydrazones, showcasing the synthesis and transformations of various chlorinated compounds. This research could provide foundational knowledge for applying similar chlorination techniques to the specified compound, potentially leading to novel derivatives with unique properties (King, Hawson, Huston, Danks, & Komery, 1971).